Cas no 1190321-57-3 (6-Fluoro-7-azaindole-4-carboxylic acid Methyl ester)

6-Fluoro-7-azaindole-4-carboxylic acid methyl ester is a fluorinated heterocyclic compound with a fused pyridine-pyrrole (azaindole) core. The fluorine substitution at the 6-position enhances its electron-withdrawing properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The methyl ester group at the 4-position provides reactivity for further functionalization, such as hydrolysis or amidation. This scaffold is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and other targeted therapeutics, due to its ability to modulate electronic and steric properties. Its structural features contribute to improved binding affinity and metabolic stability in drug design applications.

6-Fluoro-7-azaindole-4-carboxylic acid Methyl ester structure

1190321-57-3 structure

Product Name:6-Fluoro-7-azaindole-4-carboxylic acid Methyl ester

CAS No:1190321-57-3

MF:C₉H₇FN₂O₂

MW:194.162485361099

CID:4562455

Update Time:2025-05-28

6-Fluoro-7-azaindole-4-carboxylic acid Methyl ester Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-7-azaindole-4-carboxylic acid Methyl ester
- Inchi： 1S/C9H7FN2O2/c1-14-9(13)6-4-7(10)12-8-5(6)2-3-11-8/h2-4H,1H3,(H,11,12)
- InChI Key： RNGMIGNBVNPKAS-UHFFFAOYSA-N
- SMILES： C12NC=CC1=C(C(OC)=O)C=C(F)N=2

Computed Properties

Exact Mass: 194.049
Monoisotopic Mass: 194.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55A^2

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